Cas no 501000-36-8 (Dutacatib)

Dutacatib Properties

Names and Identifiers

• Dutacatib
• N-[[2-Cyano-4-(2,2-dimethylpropylamino)pyrimidin-5-yl]methyl]-4-(4-methylpiperazin-1-yl)benzamide
• UNII-L3M76J6S37
• SCHEMBL4577579
• FT-0741193
• L3M76J6S37
• N-({2-Cyano-4-[(2,2-dimethylpropyl)imino]-1,4-dihydropyrimidin-5-yl}methyl)-4-(4-methylpiperazin-1-yl)benzamide
• Benzamide,N-[[2-cyano-4-[(2,2-dimethylpropyl)amino]-5-pyrimidinyl]methyl]-4-(4-methyl-1-piperazinyl)-
• Dutacatib [INN]
• DTXSID60964518
• N-((2-CYANO-4-((2,2-DIMETHYLPROPYL)AMINO)PYRIMIDIN-5-YL)METHYL)-4-(4-METHYLPIPERAZIN-1-YL)BENZAMIDE
• Q27282659
• 501000-36-8
• N-((2-Cyano-4-(neopentylamino)pyrimidin-5-yl)methyl)-4-(4-methylpiperazin-1-yl)benzamide
• PD129552
• +Expand

• InChIKey： IRWDVLZZYSYUAI-UHFFFAOYSA-N
• Inchi： 1S/C23H31N7O/c1-23(2,3)16-27-21-18(14-25-20(13-24)28-21)15-26-22(31)17-5-7-19(8-6-17)30-11-9-29(4)10-12-30/h5-8,14H,9-12,15-16H2,1-4H3,(H,26,31)(H,25,27,28)
• SMILES： N#CC1=NC=C(CNC(C2C=CC(N3CCN(C)CC3)=CC=2)=O)C(NCC(C)(C)C)=N1

Computed Properties

• Exact Mass: 421.25900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 421.25900864g/mol
• Heavy Atom Count: 31
• Complexity: 624
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• LogP: 2.95488
• PSA: 97.18000
• Density: 1.21